Cas no 941907-12-6 (N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-(4-methoxybenzenesulfonyl)butanamide)

• Product Name: N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-(4-methoxybenzenesulfonyl)butanamide
• CAS No: 941907-12-6
• MF: C₂₁H₂₁N₃O₇S
• MW: 459.47234416008
• CID: 5499927
• Update Time: 2025-10-28

N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-(4-methoxybenzenesulfonyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-4-(4-methoxyphenyl)sulfonylbutanamide
• N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-(4-methoxybenzenesulfonyl)butanamide

• Inchi： 1S/C21H21N3O7S/c1-28-15-5-7-16(8-6-15)32(26,27)12-2-3-19(25)22-21-24-23-20(31-21)14-4-9-17-18(13-14)30-11-10-29-17/h4-9,13H,2-3,10-12H2,1H3,(H,22,24,25)
• InChI Key： KDCWEDHPWKPOPT-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C3OCCOC3=C2)O1)(=O)CCCS(C1=CC=C(OC)C=C1)(=O)=O

Additional information on N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-(4-methoxybenzenesulfonyl)butanamide

Introduction to N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-(4-methoxybenzenesulfonyl)butanamide (CAS No. 941907-12-6)

N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-(4-methoxybenzenesulfonyl)butanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 941907-12-6, represents a unique molecular architecture that combines several pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of this compound is characterized by the presence of multiple heterocyclic rings and functional groups. Specifically, the core structure includes a 2,3-dihydro-1,4-benzodioxin moiety, which is known for its biological activity and potential in various pharmacological contexts. This benzodioxin derivative is often associated with properties such as anti-inflammatory and analgesic effects, which have been explored in numerous preclinical studies.

Additionally, the compound features a 1,3,4-oxadiazole ring, a heterocyclic system that is widely recognized for its role in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability. The oxadiazole ring is particularly interesting because it can serve as a scaffold for designing molecules with enhanced pharmacological properties. In this context, the integration of the oxadiazole moiety with the benzodioxin derivative in N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-(4-methoxybenzenesulfonyl)butanamide suggests a synergistic effect that could lead to novel therapeutic applications.

The presence of the 4-(4-methoxybenzenesulfonyl)butanamide group further enriches the pharmacological potential of this compound. Sulfonyl groups are well-known for their ability to modulate enzyme activity and receptor interactions, making them valuable in the development of drugs targeting various diseases. The methoxy substituent on the benzenesulfonyl group may also contribute to the compound's solubility and bioavailability, which are critical factors in drug design.

In recent years, there has been growing interest in exploring the therapeutic potential of multifunctional compounds that combine multiple pharmacophoric units. N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-(4-methoxybenzenesulfonyl)butanamide aligns with this trend by integrating several bioactive moieties into a single molecular entity. This approach has shown promise in early-stage drug discovery programs, where combinatorial strategies are employed to identify lead compounds with enhanced efficacy and reduced side effects.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation has been instrumental in constructing the complex molecular framework of N-5-(2,